3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride
Overview
Description
3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride is a compound with the CAS Number: 1864058-04-7 . It has a molecular weight of 228.72 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16N2O.ClH/c1-13(2)11(14)8-10(12)9-6-4-3-5-7-9;/h3-7,10H,8,12H2,1-2H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 228.72 . It is a powder at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride is utilized as a building block for the synthesis of various pharmaceutical compounds. Its amine group can be readily modified to create derivatives that may exhibit a range of biological activities. This compound serves as a precursor in the development of potential therapeutic agents, particularly in the design of novel central nervous system (CNS) drugs due to its structural similarity to known CNS-active compounds .
Pharmacology
Pharmacologically, this compound’s derivatives are explored for their potential as modulators of biological targets. For instance, they could be tested against receptors or enzymes implicated in disease states. The compound’s ability to cross the blood-brain barrier makes it a candidate for the development of neuroactive drugs .
Biochemistry
In biochemistry, 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride is used to study enzyme-substrate interactions. Its structure allows it to act as a mimic for naturally occurring neurotransmitters, aiding in the investigation of enzymatic pathways in neurotransmitter synthesis and metabolism .
Chemical Synthesis
This compound is valuable in chemical synthesis as an intermediate for the preparation of a wide array of chemical entities. Its reactivity enables the formation of complex molecules through various synthetic routes, including cyclization reactions to form heterocyclic structures, which are prevalent in many pharmaceuticals .
Materials Science
In materials science, derivatives of 3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride can be incorporated into functional materials. For example, they can be used to modify surface properties of biomaterials or to create novel polymers with specific mechanical and chemical properties for medical applications .
Analytical Chemistry
Lastly, in analytical chemistry, this compound can be used as a standard or reference material in chromatographic analysis. It helps in the calibration of instruments and in the development of analytical methods for the detection and quantification of similar compounds in various samples .
Safety and Hazards
properties
IUPAC Name |
3-amino-N,N-dimethyl-3-phenylpropanamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O.ClH/c1-13(2)11(14)8-10(12)9-6-4-3-5-7-9;/h3-7,10H,8,12H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSRHCQYXGTJAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CC(C1=CC=CC=C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N,N-dimethyl-3-phenylpropanamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-ethylphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide](/img/structure/B2946499.png)
![2-(((3-Bromo-5-methylimidazo[1,2-a]pyridin-2-yl)methyl)thio)-5-nitrobenzo[d]oxazole](/img/structure/B2946500.png)
![6-Ethoxy-1-[(4-methoxyphenyl)methyl]-3-(4-methylbenzoyl)quinolin-4-one](/img/structure/B2946514.png)
![N-(4-methoxybenzyl)-4-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide](/img/structure/B2946518.png)